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Compound of Interest

Compound Name: Dactylyne

Cat. No.: B1669761 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

dactylyne, a halogenated ether of marine origin. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to maintain compliance with environmental

regulations. Dactylyne, while exhibiting low toxicity in pharmacological studies, requires careful

handling and disposal due to its chemical nature as a halogenated ether, which includes the

potential for peroxide formation and the generation of hazardous byproducts upon

decomposition.

Key Chemical and Physical Properties of Dactylyne
A summary of the key identifiers and physical properties of dactylyne is provided below to

ensure proper identification and handling.
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Property Value

Chemical Formula C₁₅H₁₉Br₂ClO

Molecular Weight 410.57 g/mol [1]

Appearance Solid powder[2]

CAS Number 55306-12-2[1][2]

Chemical Name
(2R,3R,5S,6S)-3-bromo-2-[(Z)-3-bromopent-2-

enyl]-5-chloro-6-[(E)-pent-2-en-4-ynyl]oxane

Synonyms Dactylyne is an ethyl dibromochloroether.[3]

Hazard Assessment and Safety Precautions
As a halogenated ether, dactylyne presents several potential hazards that must be addressed

through rigorous safety protocols.

Peroxide Formation
Ethers are known to form explosive peroxides upon exposure to air and light. These peroxides

are sensitive to shock, heat, and friction and can detonate violently.

Experimental Protocol: Peroxide Detection

Before disposal, all containers of dactylyne must be tested for the presence of peroxides,

especially if they have been opened or stored for an extended period.

Materials:

Potassium iodide (KI) solution (5%) or peroxide test strips

Glacial acetic acid

Small test tube

Procedure:
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In a fume hood, add 1 mL of the dactylyne solution to be tested to a clean test tube.

Add 1 mL of glacial acetic acid.

Add a few drops of 5% potassium iodide solution.

Gently agitate the mixture.

Interpretation of Results:

A pale yellow to yellow color indicates the presence of low levels of peroxides.

A brown color indicates a high concentration of peroxides.

Alternatively, commercially available peroxide test strips can be used. A blue color change

typically indicates the presence of peroxides.

If peroxides are detected, DO NOT attempt to handle or dispose of the material directly.

Contact your institution's Environmental Health and Safety (EHS) office immediately.

Hazardous Decomposition Products
Although specific thermal decomposition data for dactylyne is not available, the incineration of

halogenated organic compounds can produce hazardous byproducts. These may include

hydrogen bromide (HBr), hydrogen chloride (HCl), and other toxic gases. Therefore, proper

disposal through a certified hazardous waste facility capable of handling halogenated waste is

mandatory.

Dactylyne Disposal Workflow
The following diagram outlines the step-by-step procedure for the safe disposal of dactylyne.
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Pre-Disposal Assessment

Peroxide Positive Protocol Peroxide Negative Protocol

Final Disposal

Visually inspect dactylyne container for crystals or discoloration

Test for peroxides

If no visible hazards

Peroxides Detected

Positive Test

No Peroxides Detected

Negative Test

DO NOT HANDLE
Isolate the container

Contact Environmental Health & Safety (EHS) Immediately

Segregate as Halogenated Organic Waste

Package in a designated, labeled, and sealed container

Store in a cool, dark, and well-ventilated area

Arrange for pickup by a certified hazardous waste disposal service

Transport to a licensed hazardous waste facility

High-temperature incineration (>1100 °C)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dactylyne.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1669761?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Disposal Procedures
Personal Protective Equipment (PPE): Before handling dactylyne, at a minimum, wear a

laboratory coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.

All handling of open containers should be performed in a certified chemical fume hood.

Peroxide Testing: As outlined in the experimental protocol above, test for the presence of

peroxides. If crystals are visible around the cap or in the solution, do not touch or attempt to

open the container. Immediately contact your EHS office.

Waste Segregation: Dactylyne waste must be segregated as halogenated organic waste.

Do not mix it with non-halogenated organic waste, as this can complicate the disposal

process and increase costs.

Packaging and Labeling:

Place dactylyne waste into a designated, leak-proof, and chemically compatible

container.

The container must be clearly labeled as "Halogenated Organic Waste" and should list

"Dactylyne" as a constituent.

Ensure the container is tightly sealed to prevent evaporation and spillage.

Storage: Store the sealed waste container in a cool, dark, and well-ventilated area, away

from heat, sparks, and open flames. The storage area should be designated for hazardous

chemical waste.

Final Disposal: Arrange for the collection of the halogenated waste by your institution's EHS

office or a licensed hazardous waste disposal contractor. The primary method for the

disposal of halogenated organic compounds is high-temperature incineration. Incineration of

waste containing more than 1% halogenated organic substances requires a temperature of

at least 1100 °C to ensure complete destruction and minimize the formation of toxic

byproducts.

Spill and Decontamination Procedures
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In the event of a dactylyne spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and

ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the spill. Do not use combustible materials like paper

towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed container for disposal as halogenated organic waste.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water. All cleaning materials should also be disposed of as hazardous waste.

Equipment Decontamination: Any equipment that has come into contact with dactylyne
should be thoroughly rinsed with a suitable solvent (e.g., ethanol or acetone), followed by

washing with soap and water. The solvent rinse should be collected and disposed of as

halogenated organic waste.

Logical Relationship of Disposal Steps
The following diagram illustrates the logical flow and dependencies of the dactylyne disposal

process.

Start: Dactylyne for Disposal Assess Container Condition Test for Peroxides

Segregate as Halogenated Waste
Negative

Peroxide Hazard Identified
Positive

Package and Label Store Safely Arrange Professional Disposal End: Safe Disposal

Contact EHS Immediately

Click to download full resolution via product page

Caption: Logical flow for dactylyne disposal.

By adhering to these detailed procedures, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of dactylyne, thereby protecting
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themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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